Pyridin-3-yl-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone

• IUPAC Name: pyridin-3-yl-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C16H15F3N4O/c17-16(18,19)13-3-4-14(21-11-13)22-6-8-23(9-7-22)15(24)12-2-1-5-20-10-12/h1-5,10-11H,6-9H2
• InChI Key: QKGQMPCFBJLHQW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=C(C=C2)C(F)(F)F)C(=O)C3=CN=CC=C3
• Molecular Formula: C16H15F3N4O
• Molecular Weight: 336.31 g/mol

Description

The compound “Pyridin-3-yl-[4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methanone” is a complex organic molecule that contains several functional groups, including a pyridine ring, a piperazine ring, and a trifluoromethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine and piperazine rings, which are common structures in many pharmaceutical compounds. The trifluoromethyl group would add a degree of electronegativity to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the pyridine and piperazine rings could contribute to its solubility in polar solvents.

Scientific Research Applications

Crop Protection (Agrochemicals)

Trifluoromethylpyridines (TFMPs) and their derivatives find significant use in crop protection. Specifically, they play a crucial role in safeguarding crops from pests. One notable example is Fluazifop-butyl , the first TFMP derivative introduced to the agrochemical market. . These compounds exhibit pesticidal properties due to the combination of the unique physicochemical properties of the fluorine atom and the pyridine moiety.

• Market Approvals : Five pharmaceutical products containing the TFMP moiety have received market approval, along with two veterinary products. .

Vapor-Phase Reactions

TFMP derivatives are also relevant in vapor-phase reactions. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs that contain pyridine and piperazine rings are used for their neurological effects, as these structures are often found in neurotransmitter analogs.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and potential uses. Without specific data, it’s difficult to provide a detailed safety analysis.

Future Directions

The future directions for research on this compound would likely depend on its intended applications. If it shows promise in preliminary studies, it could be further optimized and studied in more detail.